Cas no 2228676-18-2 (4-methyl-2-(piperidin-1-yl)-1,3-thiazole-5-sulfonyl fluoride)

• Product Name: 4-methyl-2-(piperidin-1-yl)-1,3-thiazole-5-sulfonyl fluoride
• CAS No: 2228676-18-2
• MF: C₉H₁₃FN₂O₂S₂
• MW: 264.340122938156
• CID: 6284808
• PubChem ID: 165869711
• Update Time: 2025-11-01

4-methyl-2-(piperidin-1-yl)-1,3-thiazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(piperidin-1-yl)-1,3-thiazole-5-sulfonyl fluoride
• EN300-2002974
• 2228676-18-2

• Inchi： 1S/C9H13FN2O2S2/c1-7-8(16(10,13)14)15-9(11-7)12-5-3-2-4-6-12/h2-6H2,1H3
• InChI Key： NBOBVGXWFLRLOT-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=C1N1CCCCC1)S(=O)(=O)F

Computed Properties

• Exact Mass: 264.04024817g/mol
• Monoisotopic Mass: 264.04024817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 86.9Ų

Additional information on 4-methyl-2-(piperidin-1-yl)-1,3-thiazole-5-sulfonyl fluoride

Introduction to 4-methyl-2-(piperidin-1-yl)-1,3-thiazole-5-sulfonyl fluoride (CAS No. 2228676-18-2)

4-methyl-2-(piperidin-1-yl)-1,3-thiazole-5-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2228676-18-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiazole sulfonamide class, characterized by its unique structural features that make it a valuable intermediate in the synthesis of biologically active molecules. The presence of a sulfonyl fluoride group and a piperidine moiety enhances its reactivity, making it a versatile building block for drug discovery and development.

The thiazole core is a heterocyclic aromatic compound consisting of sulfur, nitrogen, and carbon atoms arranged in a five-membered ring. Thiazole derivatives are widely recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a sulfonyl fluoride group at the 5-position of the thiazole ring further modulates its pharmacological profile, enabling selective modifications and functionalizations that are critical for medicinal chemistry applications.

4-methyl-2-(piperidin-1-yl)-1,3-thiazole-5-sulfonyl fluoride is particularly noteworthy due to its potential utility in the development of novel therapeutic agents. The piperidine substituent at the 2-position introduces a nitrogen-rich scaffold that can interact with biological targets through hydrogen bonding or ionic interactions, enhancing binding affinity and selectivity. This structural feature is increasingly employed in modern drug design to optimize pharmacokinetic properties and reduce off-target effects.

In recent years, there has been growing interest in exploring the pharmacological potential of thiazole sulfonamides as scaffolds for drug discovery. Several studies have demonstrated that compounds containing this motif exhibit promising activities against various diseases, including cancer and neurodegenerative disorders. The sulfonyl fluoride group serves as a versatile handle for further chemical modifications, allowing medicinal chemists to fine-tune the properties of these molecules for specific therapeutic applications.

One of the most compelling aspects of 4-methyl-2-(piperidin-1-yl)-1,3-thiazole-5-sulfonyl fluoride is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer progression and inflammation. For instance, derivatives of this scaffold have shown inhibitory activity against kinases and proteases that are aberrantly expressed in tumor cells, highlighting its potential as a lead compound for oncology drug development.

The synthesis of 4-methyl-2-(piperidin-1-yl)-1,3-thiazole-5-sulfonyl fluoride involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonyl fluoride group typically involves halogenation followed by fluorination or sulfonylation reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the piperidine-thiazole core efficiently.

The biological evaluation of 4-methyl-2-(piperidin-1-yl)-1,3-thiazole-5-sulfonyl fluoride has revealed intriguing pharmacological profiles. Preclinical studies indicate that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, it has shown promise in modulating inflammatory pathways by interacting with specific receptors or enzymes involved in immune responses. These findings underscore the importance of thiazole sulfonamides as pharmacological tools for addressing chronic diseases.

The structural flexibility of 4-methyl-2-(piperidin-1-yl)-1,3-thiazole-5-sulfonyl fluoride allows for further derivatization to explore new therapeutic avenues. By modifying the sulfonyl fluoride group or introducing additional functional moieties, researchers can generate libraries of compounds with tailored biological activities. This approach aligns with contemporary drug discovery strategies that emphasize structure-based design and high-throughput screening to identify lead compounds with optimal pharmacokinetic profiles.

In conclusion,4-methyl-2-(piperidin-1-yl)-1,3-thiazole-5-sulfonyl fluoride (CAS No. 2228676-18-2) represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological applications. Its role as an intermediate in synthesizing biologically active molecules underscores its importance in drug development efforts aimed at treating cancer and inflammatory diseases. As research continues to uncover new therapeutic targets and mechanisms,thiazole sulfonamides like this compound will remain at the forefront of pharmaceutical innovation.